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Compound of Interest

Compound Name: 3,5-Diethylaniline

Cat. No.: B13564627

In-Depth Technical Guide to 3,5-Diethylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Diethylaniline, including its
chemical identity, physicochemical properties, and synthesis. Due to the limited availability of
specific experimental data for 3,5-Diethylaniline, this guide also includes information on
related isomers and derivatives to provide a broader context for its potential applications and
characteristics.

Chemical Identity and Properties

3,5-Diethylaniline is an aromatic organic compound belonging to the substituted aniline family.
Its structure consists of a benzene ring with two ethyl groups at the 3 and 5 positions and an
amino group at the 1 position.

CAS Number: 1701-68-4[1] Molecular Formula: CioH1sN[1]

The following table summarizes the key computed physicochemical properties of 3,5-
Diethylaniline.
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Property Value Reference
Molecular Weight 149.23 g/mol [1]
Monoisotopic Mass 149.120449483 Da [1]
Topological Polar Surface Area 26 A2 [1]
XlogP (predicted) 2.8 [1]

INChl=1S/C10H15N/c1-3-8-5-
InChl 9(4-2)7-10(11)6-8/h5-7H,3- [1]
4,11H2,1-2H3

OUEGWZIFRRGOGQ-
InChliKey [1]
UHFFFAOYSA-N

SMILES CCC1=CC(=CC(=C1)N)CC [1]

Synthesis of Diethylaniline Isomers

While a specific, detailed experimental protocol for the synthesis of 3,5-Diethylaniline was not
readily available in the surveyed literature, a general approach can be inferred from the
synthesis of related compounds. The synthesis of ring-substituted anilines often involves
multiple steps, starting from a suitable benzene derivative. For instance, the synthesis of N,3-
diethylaniline involves the preparation of 3-ethylaniline from benzene, followed by N-alkylation.

A plausible general workflow for synthesizing a ring-substituted diethylaniline is outlined below.
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Stage 1: Synthesis of Diethylbenzene Precursor
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Friedel_Crafts
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Nitration

(Nitro_Diethylbenzene)

e.g., H2,|Pd/C

Stage 2: Reduction to Diethylaniline

G,S—Diethylaniline)
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Caption: Generalized workflow for the synthesis of a ring-substituted diethylaniline.
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Experimental Protocol: Synthesis of a Related Isomer (N,3-diethylaniline)

This protocol for the synthesis of N,3-diethylaniline via reductive amination of 3-ethylaniline is

provided as an illustrative example of the synthesis of a diethylaniline derivative.[2]

Materials:

3-Ethylaniline

Acetaldehyde

Sodium triacetoxyborohydride (NaBH(OAC)3)

Dichloromethane (CH2Cl2)

Saturated aqueous sodium bicarbonate (NaHCO3)

Brine

Anhydrous sodium sulfate (Naz2S0a)

Procedure:

To a round-bottom flask, add 3-ethylaniline (1 equivalent) and dichloromethane.

Add acetaldehyde (1.1 equivalents) to the solution and stir for 20-30 minutes to allow for the
formation of the intermediate imine.

Slowly add sodium triacetoxyborohydride (1.5 equivalents) to the mixture in portions.

Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress
using Thin Layer Chromatography (TLC).

Once the reaction is complete, quench by slowly adding a saturated aqueous solution of
sodium bicarbonate.

Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
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» Concentrate the solution under reduced pressure to obtain the crude product.
» Purify the crude N,3-diethylaniline by silica gel column chromatography.[2]

Analytical Data

Experimental analytical data such as NMR and IR spectra for 3,5-Diethylaniline are not widely
available. However, predicted mass spectrometry data for the hydrochloride salt and
experimental data for the related isomer N,N-Diethylaniline are presented below for reference.

Predicted Mass Spectrometry Data for 3,5-Diethylaniline Hydrochloride[3]

Adduct m/z Predicted CCS (A2
[M+H]* 150.12773 132.2

M+Na]* 172.10967 140.3

[

[M-H]~ 148.11317 135.8

M+NHa]* 167.15427 153.7

[ ]

Spectroscopic Data for N,N-Diethylaniline (for reference)

Spectroscopy Peak Information Reference

1H NMR Spectral data available. [4]

Peaks at: 2971.3, 2928.9,
1598.6, 1508.0, 1355.7,

IR Spectroscopy [5]
1267.0, 1201.5, 746.5, 694.4

cm—t

Major peaks and fragmentation
Mass Spectrometry (EI) [6]
patterns are documented.

Applications in Research and Drug Development
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Aniline and its derivatives are fundamental building blocks in organic synthesis, with
applications in the production of dyes, polymers, and pharmaceuticals.[7] While specific
applications for 3,5-Diethylaniline are not extensively documented, the applications of its
iIsomers suggest its potential utility.
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Caption: Role of aniline derivatives as versatile chemical intermediates.

e Dye Synthesis: Diethylaniline isomers are precursors to several dyes. For example, N,N-
Diethylaniline is used in the synthesis of brilliant green and patent blue V.[8]

o Agrochemicals and Pharmaceuticals: 2,6-Diethylaniline is a key intermediate in the synthesis
of herbicides, pesticides, and Active Pharmaceutical Ingredients (APIs).[9]

o Drug Discovery: Derivatives of 3-ethylaniline have been synthesized and investigated as
potential inhibitors of carbonic anhydrase II, an emerging target for cancer treatment.[10]
This suggests that 3,5-diethylaniline could also serve as a scaffold in medicinal chemistry.

» Organic Synthesis: The complex of diethylaniline with borane is used as a reducing agent.
Diethylanilines can also act as acid-absorbing bases in chemical reactions.[8]

Safety and Handling

Specific safety data for 3,5-Diethylaniline is not readily available. The following information is
based on data for the closely related compounds 3,5-dimethylaniline and N,N-diethylaniline
and should be used as a precautionary guide.
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Hazard Category Precautionary Statements Reference

Toxic if swallowed, in contact

with skin, or if inhaled. May
Toxicity cause damage to organs

through prolonged or repeated

exposure.

Flammability Combustible liquid. [11]

) Toxic to aquatic life with long-
Environmental Hazard )
lasting effects.

Wear protective gloves,
clothing, eye, and face

Handling protection. Use only in a well- [11]
ventilated area. Keep away

from heat and open flames.

Store in a well-ventilated
Storage place. Keep container tightly [11]
closed. Store locked up.

Disclaimer: This guide is intended for informational purposes for a scientific audience. The lack
of extensive, peer-reviewed experimental data on 3,5-Diethylaniline necessitates caution.
Researchers should consult comprehensive safety data sheets from suppliers and perform
their own risk assessments before handling this chemical. The information provided for related
isomers should be considered as indicative but not a direct substitute for data on 3,5-
Diethylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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